Cas no 1353953-14-6 (4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353953-14-6
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 2157234
• Update Time: 2025-10-31

4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((ethyl(2-hydroxyethyl)amino)methyl)piperidine-1-carboxylate
• AM92535
• 4-{[ethyl-(2-hydroxyethyl)amino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H28N2O3/c1-2-19(12-13-21)14-16-8-10-20(11-9-16)18(22)23-15-17-6-4-3-5-7-17/h3-7,16,21H,2,8-15H2,1H3
• InChI Key： NORDBCGMPAZZAP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(CC)CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 337
• Topological Polar Surface Area: 53

Additional information on 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Introduction to 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353953-14-6)

4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, identified by its CAS number 1353953-14-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and exploration.

The molecular structure of 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester incorporates several key functional groups that contribute to its unique chemical properties. The presence of a piperidine ring, combined with an ethylamine side chain and a benzyloxy group, creates a versatile scaffold for medicinal chemistry modifications. These structural features allow the compound to interact with biological targets in diverse ways, opening up possibilities for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperidine derivatives, in particular, have shown potential in this regard due to their ability to interact with various receptors and enzymes involved in neurotransmission. The specific modification of Ethyl-(2-hydroxy-ethyl)-amino side chain in this compound enhances its solubility and bioavailability, making it more suitable for pharmacological studies.

Current research in the field of neuropharmacology has highlighted the importance of targeting specific neurotransmitter pathways to treat neurological disorders. Studies have demonstrated that compounds with piperidine cores can exhibit effects on acetylcholine, dopamine, and serotonin systems, which are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The benzyl ester moiety in 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester provides a site for further chemical manipulation, enabling the synthesis of analogs with enhanced pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy group at the carboxylic acid position not only enhances the stability of the molecule but also provides a handle for further derivatization. This flexibility is crucial for optimizing drug-like properties such as metabolic stability, solubility, and binding affinity.

Recent advances in computational chemistry have facilitated the design of novel molecules like 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester. Molecular modeling studies have been instrumental in predicting the binding modes of this compound to target proteins, providing insights into its potential mechanism of action. These computational approaches have complemented experimental efforts by identifying key interactions that can be exploited to improve therapeutic efficacy.

The pharmacokinetic properties of Ethyl-(2-hydroxy-ethyl)-amino-methyl-piperidine derivatives are also under investigation. Data suggest that these compounds exhibit moderate oral bioavailability and favorable distribution characteristics. Additionally, their metabolic pathways have been studied to identify potential liabilities that could affect their clinical utility. Understanding these aspects is essential for designing clinical trials and optimizing dosing regimens.

In conclusion, 4-{[Ethyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353953-14-6) represents a promising lead compound for further pharmaceutical development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for investigating new therapeutic strategies. Continued research into this compound and its derivatives will likely contribute to advancements in treating neurological disorders and other conditions where modulation of neurotransmitter systems is beneficial.